4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(3,4-difluorophenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C13H7F2NO4/c14-10-4-2-7(5-11(10)15)8-1-3-9(13(17)18)12(6-8)16(19)20/h1-6H,(H,17,18)
• InChI Key: ILGUUIYKECIKDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)F)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H7F2NO4
• DSSTOX Substance ID: DTXSID50689622
• Molecular Weight: 279.19 g/mol
• CAS RN: 887243-41-6

Description

4-(3,4-Difluorophenyl)-2-nitrobenzoic acid (4-DFNBA) is a nitroaromatic compound that has a wide range of applications in scientific research and industrial synthesis. It is a white, crystalline solid with a melting point of 170 °C and a purity of 95%. 4-DFNBA has been used in a variety of scientific research applications, including drug development, organic synthesis, and biochemistry. In addition, its unique properties make it an ideal reagent for laboratory experiments.

Scientific Research Applications

4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% has been used in a variety of scientific research applications, including drug development, organic synthesis, and biochemistry. It has been used as a starting material in the synthesis of a variety of compounds, including drugs, dyes, and pigments. In addition, 4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% has been used in the synthesis of a number of pharmaceuticals, including antibiotics, anti-inflammatory drugs, and anti-cancer drugs. It has also been used in the synthesis of a number of fluorescent dyes and pigments for use in medical imaging.

Mechanism of Action

4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% is an aromatic compound that is capable of reacting with a variety of nucleophiles, including amines, thiols, and carboxylic acids. When it reacts with these nucleophiles, a variety of products can be formed, depending on the reaction conditions. For example, when it reacts with an amine, the product is an amide. When it reacts with a thiol, the product is a thioether. Similarly, when it reacts with a carboxylic acid, the product is an ester.
Biochemical and Physiological Effects
4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes. In addition, 4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. Finally, 4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% has been found to inhibit the activity of the enzyme lipoxygenase, which is involved in the metabolism of fatty acids.

Advantages and Limitations for Lab Experiments

4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% has a number of advantages for use in laboratory experiments. It is a white, crystalline solid with a melting point of 170 °C and a purity of 95%, which makes it ideal for use in a wide variety of experiments. In addition, it is a relatively stable compound, making it suitable for use in long-term experiments. Finally, 4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% is relatively inexpensive and widely available, making it an ideal reagent for laboratory experiments.
However, there are a few limitations to consider when using 4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% in laboratory experiments. It is a highly reactive compound, and as such, it can react with a variety of nucleophiles. This can lead to the formation of unexpected products, which can complicate the results of the experiment. In addition, 4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% is a highly toxic compound, and as such, it should be handled with caution in the laboratory.

Future Directions

Given its wide range of applications, 4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% has a number of potential future directions. It could be used to develop new drugs or to improve existing drugs. In addition, it could be used to synthesize new fluorescent dyes or pigments for use in medical imaging. Finally, it could be used to study the biochemical and physiological effects of nitroaromatic compounds.

Synthesis Methods

4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% is prepared by the condensation of 3,4-difluorophenol with nitrobenzene in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out at temperatures ranging from 100 to 150 °C and yields 4-(3,4-Difluorophenyl)-2-nitrobenzoic acid, 95% as a white, crystalline solid.